Cas no 2171432-85-0 ((2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid)

• Product Name: (2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid
• CAS No: 2171432-85-0
• MF: C₂₄H₂₈N₂O₆
• MW: 440.488926887512
• CID: 6290300
• PubChem ID: 165550995
• Update Time: 2025-06-23

(2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid
• EN300-1488424
• (2S)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-methylpentanamido]-2-hydroxypropanoic acid
• 2171432-85-0

• Inchi： 1S/C24H28N2O6/c1-3-14(2)21(22(28)25-12-20(27)23(29)30)26-24(31)32-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,14,19-21,27H,3,12-13H2,1-2H3,(H,25,28)(H,26,31)(H,29,30)/t14?,20-,21-/m0/s1
• InChI Key： FXSYIBMVRSOFQF-CWKJCNCHSA-N
• SMILES： O(C(N[C@H](C(NC[C@@H](C(=O)O)O)=O)C(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 440.19473662g/mol
• Monoisotopic Mass: 440.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 649
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid

Research Brief on (2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid (CAS: 2171432-85-0)

In recent years, the compound (2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid (CAS: 2171432-85-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structure and functional groups, has shown potential in various applications, including peptide synthesis, drug development, and biochemical studies. The presence of the Fmoc (9H-fluoren-9-ylmethoxycarbonyl) protecting group and the hydroxypropanoic acid moiety makes it a versatile intermediate in organic and medicinal chemistry.

Recent studies have focused on the synthesis and optimization of this compound to enhance its efficacy and stability. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improved the yield and purity of (2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid. The researchers employed advanced chromatographic techniques and spectroscopic methods, such as NMR and mass spectrometry, to characterize the compound and confirm its structural integrity. These advancements are critical for scaling up production and ensuring reproducibility in industrial and academic settings.

Another area of interest is the application of this compound in peptide-based therapeutics. A study published in Bioorganic & Medicinal Chemistry Letters explored its use as a building block for the synthesis of modified peptides with enhanced pharmacokinetic properties. The researchers demonstrated that incorporating (2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid into peptide sequences improved their resistance to enzymatic degradation and increased their bioavailability. These findings suggest that this compound could play a pivotal role in the development of next-generation peptide drugs.

Furthermore, the compound's potential in targeted drug delivery systems has been investigated. A 2024 study in the Journal of Controlled Release highlighted its use in the design of prodrugs and conjugates. The researchers utilized the hydroxypropanoic acid moiety to link therapeutic agents to targeting ligands, resulting in improved specificity and reduced off-target effects. This approach holds promise for treating diseases such as cancer and autoimmune disorders, where precise drug delivery is paramount.

In conclusion, (2S)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-methylpentanamido-2-hydroxypropanoic acid (CAS: 2171432-85-0) represents a valuable tool in chemical biology and pharmaceutical research. Its applications in peptide synthesis, drug development, and targeted delivery systems underscore its versatility and potential. Ongoing research aims to further elucidate its mechanisms of action and explore new therapeutic avenues. As the field advances, this compound is likely to remain a focal point of innovation and discovery.